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Compound of Interest

Compound Name: Thulium trifluoride

CAS No.: 13760-79-7

Cat. No.: B088572 Get Quote

Executive Summary
Thulium Trifluoride (CAS: 13760-79-7) is a trivalent lanthanide halide primarily utilized in high-

efficiency solid-state lasers, optical dopants, and emerging medical imaging modalities.[1][2]

While often categorized generically alongside other rare-earth fluorides,

presents a distinct toxicological profile due to its hydrolytic stability and the dual-action toxicity
of thulium ions (

) and fluoride (

). This guide analyzes the discrepancy in hazard classifications (GHS Category 3 vs. 4) and
establishes a conservative safety protocol for research environments.

Part 1: Physicochemical Profile & Bioavailability
Understanding the physical state of

is the first step in risk assessment. Its low solubility is a primary driver of its acute toxicity
profile, limiting immediate bioavailability but posing chronic accumulation risks.
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Property Value / Description Safety Implication

Formula

Stoichiometry releases 3

moles of

per mole of salt upon

decomposition.[3]

Molecular Weight 225.93 g/mol

High density facilitates rapid

settling of aerosols, but

nanoparticles remain

suspended.

Appearance
White to off-white crystalline

powder

Indistinguishable from other

salts; requires strict labeling.

Solubility (

)
Insoluble / Negligible

Critical: Low solubility prevents

immediate acute systemic

shock but allows particulates to

persist in lung tissue

(pulmonary overload).

Hygroscopicity Hygroscopic

Absorbs moisture to form

hydrates; potential for slow

hydrolysis to release HF trace

vapors over time.

Melting Point ~1158°C

Thermal stability is high; fire

risk is negligible, but

decomposition releases toxic

fumes.[2]

Part 2: Comparative SDS Analysis & Hazard
Classification
A critical review of supplier SDSs reveals a divergence in GHS classification. This is common

with rare earth compounds where specific

data is scarce, leading some suppliers to use "read-across" data from more soluble fluorides.
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The "Toxic" vs. "Harmful" Discrepancy:

Supplier A (Conservative): Classifies as Acute Tox. 3 (H301, H311, H331) – Toxic if

swallowed, in contact with skin, or inhaled.

Supplier B (Pragmatic): Classifies as Acute Tox. 4 (H302, H312, H332) – Harmful if

swallowed...

Scientist's Directive: In the absence of definitive in vivo data for

, adopt the Category 3 (Toxic) protocols. It is safer to over-protect against a potential
neurotoxin/bone-seeker than to underestimate it.

Consolidated GHS Labeling Elements
Signal Word:DANGER

Hazard Statements:

H301+H311+H331: Toxic if swallowed, in contact with skin, or if inhaled.

H315: Causes skin irritation.[4][5][6][7]

H319: Causes serious eye irritation.[3][4][5][6][8]

H335: May cause respiratory irritation.[2][6]

Precautionary Principle: Treat as a potential source of Hydrogen Fluoride (HF) if exposed to

strong acids.

Part 3: Toxicodynamics & Mechanism of Action[2]
The toxicity of

is bipartite, stemming from the dissociation (however slow) of the metal cation and the fluoride
anion.

1. The Fluoride Component (

)
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While

is insoluble, ingestion or inhalation into the acidic environment of the stomach (pH 1-2) or
macrophage lysosomes can liberate free fluoride ions.

Mechanism:

binds calcium (

) and magnesium (

), disrupting cell signaling and enzymatic activity (e.g., glycolysis inhibition).

Target: Bones and teeth (fluorosis) and kidneys.

2. The Thulium Component (

)
Lanthanides act as "Calcium Mimics."

Mechanism:

has an ionic radius similar to

. It can block calcium channels in neurons and muscle tissue, potentially leading to
hypotension or neuromuscular inhibition.

Accumulation: Lanthanides are known to accumulate in the liver (Kupffer cells) and spleen.

Visualization: Toxicological Pathway
The following diagram illustrates the biological fate of

upon exposure.
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Figure 1: Bipartite toxicological mechanism of Thulium Trifluoride showing dissociation and

distinct target organ pathways.

Part 4: Operational Safety & Handling Protocols
Engineering Controls

Primary: All handling of dry powder must occur within a Chemical Fume Hood or Glovebox.

Airflow: Maintain face velocity > 0.5 m/s.

Surface: Use disposable bench liners to prevent embedding of abrasive fluoride particles into

surfaces.

Personal Protective Equipment (PPE) Matrix
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Protection Zone Recommendation Rationale

Respiratory
N95 (Minimum) / P100

(Recommended)

Protects against fine

particulates. If handling

nanoparticles, P100 is

mandatory due to higher

alveolar penetration.

Dermal Nitrile Gloves (Double gloving)

Thickness > 0.11 mm.

Standard nitrile is effective

against solid fluorides.

Ocular Chemical Splash Goggles

Safety glasses are insufficient

if fine dust is generated;

prevents mucosal absorption

via tear ducts.

Body Lab Coat + Tyvek Sleeves

Prevents accumulation of dust

on street clothes (secondary

exposure risk).

Visualization: Handling Decision Logic
A self-validating workflow for determining safe handling procedures.
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Figure 2: Operational decision tree distinguishing between dry powder handling and high-risk

acidic solution handling.

Part 5: Emergency Response & First Aid
Critical Note: If

is used in conjunction with strong acids (e.g., HF, HCl,

), the risk profile shifts immediately to Hydrogen Fluoride toxicity.
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Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Do not

use mouth-to-mouth resuscitation (risk of contamination).

Skin Contact: Brush off loose particles gently (avoid abrasion). Wash with soap and water.[4]

[5][7][9] If irritation persists or if acid was involved, apply Calcium Gluconate gel (2.5%) as a

precautionary measure against fluoride ion penetration.

Eye Contact: Rinse cautiously with water for 15 minutes.[5] Lifting upper and lower lids.[2]

Ingestion:Do NOT induce vomiting. Give large quantities of water or milk (calcium in milk

binds fluoride). Contact a poison control center.

Part 6: Environmental Impact & Disposal
Ecotoxicity: Lanthanides can be toxic to aquatic life (Daphnia magna) due to interference

with calcium uptake.

Waste Code: Dispose of as hazardous chemical waste. Label clearly as "Toxic Inorganic

Solid, N.O.S. (Thulium Trifluoride)."[3][4][5][8][10]

Prohibition: Never dispose of down the drain. The insolubility can cause accumulation in sink

traps, creating a long-term contamination source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.fishersci.nl/store/msds?partNumber=11316908&countryCode=NL&language=en
https://www.fishersci.com/store/msds?partNumber=AA3861506&productDescription=THUL%28III%29+FLUORIDE+99.99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/ja/sds/aldrich/288659?userType=undefined
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/7664-39-3_hydrofluoric_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AA3861506&productDescription=THUL%28III%29+FLUORIDE+99.99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.espimetals.com/msds/743-Thulium%20Fluoride
https://www.benchchem.com/product/b088572?utm_src=pdf-body
https://prochemonline.com/product/thuliumfluorideanhydrous-3604/
https://www.fishersci.nl/store/msds?partNumber=11316908&countryCode=NL&language=en
https://www.fishersci.com/store/msds?partNumber=AA3861506&productDescription=THUL%28III%29+FLUORIDE+99.99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/108_301814720_THULIUM(III)FLUORIDECASNO13760-79-7MSDS.pdf
https://grokipedia.com/page/thuliumiii_fluoride
https://www.americanelements.com/thulium-fluoride-13760-79-7
https://pubchem.ncbi.nlm.nih.gov/compound/Thulium-fluoride
https://pubmed.ncbi.nlm.nih.gov/25614967/
https://www.benchchem.com/product/b088572?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. chemimpex.com [chemimpex.com]

2. Thulium Fluoride - ESPI Metals [espimetals.com]

3. Thulium (III) Fluoride, anhydrous - ProChem, Inc. [prochemonline.com]

4. fishersci.nl [fishersci.nl]

5. fishersci.com [fishersci.com]

6. americanelements.com [americanelements.com]

7. sigmaaldrich.cn [sigmaaldrich.cn]

8. cdhfinechemical.com [cdhfinechemical.com]

9. opcw.org [opcw.org]

10. grokipedia.com [grokipedia.com]

To cite this document: BenchChem. [Thulium Trifluoride ( ): Technical Safety Analysis &
Handling Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088572#thulium-trifluoride-toxicity-and-safety-data-
sheet-sds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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